![molecular formula C26H31N5OS B2645596 N-[4-chloro-2-(trifluoromethyl)phenyl]-2-[(2-ethylquinazolin-4-yl)oxy]acetamide CAS No. 1185091-55-7](/img/structure/B2645596.png)
N-[4-chloro-2-(trifluoromethyl)phenyl]-2-[(2-ethylquinazolin-4-yl)oxy]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group (-CF3), a chloro group (-Cl), an amide group (-CONH2), and a quinazolinone group. These functional groups suggest that this compound could have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the 2-ethylquinazolin-4-ol and the 4-chloro-2-(trifluoromethyl)phenylacetamide separately, followed by a coupling reaction to join these two components together. The exact synthetic route would depend on the available starting materials and the desired yield and purity .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the trifluoromethyl group and the amide group could lead to interesting electronic and steric effects .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the trifluoromethyl group could potentially undergo reactions with nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, which might affect its solubility and its ability to cross biological membranes .Scientific Research Applications
- This compound exhibits potential as an anticancer agent due to its structural features. Researchers have explored its effects on tumor cell growth inhibition and apoptosis induction. Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy against specific cancer types .
- The compound’s sulfanyl and acetamide moieties suggest anti-inflammatory properties. Investigations have focused on its ability to modulate inflammatory pathways, potentially making it useful in managing inflammatory diseases .
- The presence of piperazine and quinazoline moieties hints at antimicrobial activity. Researchers have examined its impact on bacterial and fungal growth. Future studies may explore its potential as a novel antimicrobial agent .
- The trifluoromethylphenyl group and quinazoline scaffold raise interest in neuroprotective applications. Studies have investigated its effects on neuronal cell viability, oxidative stress, and neuroinflammation. Promising results warrant further exploration .
- The compound’s diverse substituents may influence cardiovascular function. Researchers have studied its effects on blood pressure regulation, vascular tone, and endothelial health. Insights into its cardiovascular impact could lead to therapeutic applications .
- The presence of piperazine and phenyl moieties suggests potential analgesic effects. Investigations have explored its role in pain modulation, possibly through interactions with neurotransmitter receptors .
- Given its complex structure, investigations into metabolic pathways and potential effects on glucose metabolism, lipid regulation, or mitochondrial function are warranted. Preliminary studies hint at metabolic implications .
- The compound’s unique structure provides opportunities for drug design. Researchers may explore modifications to enhance specific properties or target particular biological pathways. Computational modeling and in vitro assays can guide drug development efforts .
Anticancer Properties
Anti-Inflammatory Activity
Antimicrobial Effects
Neuroprotective Potential
Cardiovascular Applications
Analgesic Properties
Metabolic Disorders
Drug Development
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[3-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanyl-N-(3-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N5OS/c1-4-21-6-5-7-22(17-21)29-24(32)18-33-26-25(27-10-11-28-26)31-14-12-30(13-15-31)23-16-19(2)8-9-20(23)3/h5-11,16-17H,4,12-15,18H2,1-3H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGZAOHJOHRQRBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CSC2=NC=CN=C2N3CCN(CC3)C4=C(C=CC(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({3-[4-(2,5-dimethylphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)-N-(3-ethylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.